Cas no 85250-61-9 (4H,5H,6H,7H-1,2thiazolo5,4-cpyridin-3-ol hydrochloride)

• Product Name: 4H,5H,6H,7H-1,2thiazolo5,4-cpyridin-3-ol hydrochloride
• CAS No: 85250-61-9
• MF: C₆H₉ClN₂OS
• MW: 192.666458845139
• MDL: MFCD30181120
• CID: 5240399
• PubChem ID: 122360514
• Update Time: 2026-03-08

4H,5H,6H,7H-1,2thiazolo5,4-cpyridin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Isothiazolo[5,4-c]pyridin-3(2H)-one, 4,5,6,7-tetrahydro-, hydrochloride (1:1)
• 4H,5H,6H,7H-1,2thiazolo5,4-cpyridin-3-ol hydrochloride

• MDL： MFCD30181120
• Inchi： 1S/C6H8N2OS.ClH/c9-6-4-1-2-7-3-5(4)10-8-6;/h7H,1-3H2,(H,8,9);1H
• InChI Key： IUFIKXGIOFPCIB-UHFFFAOYSA-N
• SMILES： O=C1NSC2CNCCC1=2.Cl

Additional information on 4H,5H,6H,7H-1,2thiazolo5,4-cpyridin-3-ol hydrochloride

Recent Advances in the Study of 4H,5H,6H,7H-1,2-thiazolo[5,4-c]pyridin-3-ol Hydrochloride (CAS: 85250-61-9)

The compound 4H,5H,6H,7H-1,2-thiazolo[5,4-c]pyridin-3-ol hydrochloride (CAS: 85250-61-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its fused thiazole and pyridine rings, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and mechanisms of action. The following research brief provides an overview of the latest findings related to this compound, highlighting its relevance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 4H,5H,6H,7H-1,2-thiazolo[5,4-c]pyridin-3-ol hydrochloride, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs a one-pot cyclization strategy, significantly reducing the number of steps required compared to traditional methods. This advancement not only enhances the scalability of production but also minimizes the formation of by-products, which is critical for pharmaceutical applications.

In addition to synthetic improvements, researchers have explored the biological activity of this compound. Preliminary in vitro studies indicate that 4H,5H,6H,7H-1,2-thiazolo[5,4-c]pyridin-3-ol hydrochloride exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Further investigations using animal models have corroborated these results, demonstrating significant reductions in markers of inflammation without observable toxicity at therapeutic doses.

Another area of interest is the compound's potential application in neurodegenerative diseases. A 2024 study published in ACS Chemical Neuroscience reported that 4H,5H,6H,7H-1,2-thiazolo[5,4-c]pyridin-3-ol hydrochloride can modulate the activity of certain neurotransmitter receptors, offering neuroprotective effects in models of Parkinson's disease. The study highlighted the compound's ability to cross the blood-brain barrier, a critical factor for its efficacy in treating central nervous system disorders.

Despite these promising findings, challenges remain in the development of 4H,5H,6H,7H-1,2-thiazolo[5,4-c]pyridin-3-ol hydrochloride as a therapeutic agent. Issues such as metabolic stability, bioavailability, and long-term safety profiles require further investigation. Ongoing research aims to address these gaps through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4H,5H,6H,7H-1,2-thiazolo[5,4-c]pyridin-3-ol hydrochloride represents a promising candidate for drug development, with demonstrated efficacy in preclinical models of inflammation and neurodegeneration. Continued research into its pharmacological properties and optimization of its chemical structure will be essential for realizing its full therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological relevance, underscoring the importance of interdisciplinary approaches in modern drug discovery.